2',3'-O-Isopropylidene-6-thioinosine
2',3'-O-Isopropylidene-6-thioinosine
Brand Name:
Vulcanchem
CAS No.:
5856-48-4
VCID:
VC20874441
InChI:
InChI=1S/C13H16N4O4S/c1-13(2)20-8-6(3-18)19-12(9(8)21-13)17-5-16-7-10(17)14-4-15-11(7)22/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,22)/t6-,8?,9?,12+/m1/s1
SMILES:
CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C
Molecular Formula:
C13H16N4O4S
Molecular Weight:
324.36 g/mol
2',3'-O-Isopropylidene-6-thioinosine
CAS No.: 5856-48-4
Cat. No.: VC20874441
Molecular Formula: C13H16N4O4S
Molecular Weight: 324.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5856-48-4 |
|---|---|
| Molecular Formula | C13H16N4O4S |
| Molecular Weight | 324.36 g/mol |
| IUPAC Name | 9-[(4S,6R)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-3H-purine-6-thione |
| Standard InChI | InChI=1S/C13H16N4O4S/c1-13(2)20-8-6(3-18)19-12(9(8)21-13)17-5-16-7-10(17)14-4-15-11(7)22/h4-6,8-9,12,18H,3H2,1-2H3,(H,14,15,22)/t6-,8?,9?,12+/m1/s1 |
| Standard InChI Key | HXZCOKXEDYVENB-LRQTWSSKSA-N |
| Isomeric SMILES | CC1(OC2[C@H](O[C@@H](C2O1)N3C=NC4=C3NC=NC4=S)CO)C |
| SMILES | CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C |
| Canonical SMILES | CC1(OC2C(OC(C2O1)N3C=NC4=C3NC=NC4=S)CO)C |
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